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Compound of Interest

Compound Name:
2-(4-Bromo-2,6-

dimethylphenoxy)acetonitrile

Cat. No.: B1290198 Get Quote

Essential Safety and Handling Guide for 2-(4-
Bromo-2,6-dimethylphenoxy)acetonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and operational procedures for handling 2-(4-
Bromo-2,6-dimethylphenoxy)acetonitrile (CAS Number: 508189-19-3). Adherence to these

guidelines is essential to ensure personal safety and proper management of this chemical in a

laboratory setting. The information is compiled from available safety data sheets for the

compound and analogous chemical structures.

Hazard and Safety Data Overview
Based on available safety data, 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile is classified as

a hazardous substance.[1][2] The primary risks are associated with its toxicity upon ingestion,

skin contact, or inhalation.[1][3] The following tables summarize the key hazard information and

the necessary personal protective equipment (PPE).

Table 1: Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 Toxic if swallowed[1][3]

Acute Toxicity, Dermal Category 3 Toxic in contact with skin[1][3]

Acute Toxicity, Inhalation Category 3 Toxic if inhaled[1][3]

Skin Corrosion/Irritation Category 1B
Causes severe skin burns and

eye damage[1]

Serious Eye Damage/Irritation Category 1 Causes serious eye damage[1]

Table 2: Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and vapors that can cause

severe eye damage.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene), a lab

coat, and full-body protective

clothing.

To prevent skin contact, which

can be toxic and cause severe

burns.[1][3]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors.

To prevent inhalation of toxic

dust or vapors, especially

when not working in a fume

hood.

Footwear
Closed-toe, chemical-resistant

shoes.

To protect feet from potential

spills.

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls and Preparation:
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Always handle 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile in a certified chemical fume

hood to minimize inhalation exposure.[3]

Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.

Before starting any work, verify that all necessary PPE is available and in good condition.

2. Personal Hygiene:

Wash hands thoroughly with soap and water after handling the chemical and before leaving

the laboratory.[1][3]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[1][3]

Remove any contaminated clothing immediately and wash it before reuse.[1][3]

3. Handling:

Avoid direct contact with the substance.[1]

Do not breathe in dust or vapors.[1]

Keep the container tightly closed when not in use.[1][3]

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents, strong acids, and strong bases.[1]

The substance should be stored in a locked-up area accessible only to authorized personnel.

[1][3]

4. In Case of a Spill:

Evacuate the area and ensure adequate ventilation.

Wear the appropriate PPE, including respiratory protection.
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Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it in a suitable,

labeled container for disposal.[1]

Do not let the chemical enter drains.[3]

Disposal Plan
Proper disposal of 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile and its containers is critical

to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Collect all waste containing this chemical in a designated, clearly labeled, and sealed

container.

Do not mix this waste with other waste streams.

2. Disposal Procedure:

Dispose of the chemical waste and any contaminated materials through an approved

hazardous waste disposal plant.[1][3]

Handle uncleaned containers as you would the product itself.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Diagram
The following diagram illustrates the key stages of handling 2-(4-Bromo-2,6-
dimethylphenoxy)acetonitrile in a laboratory setting.
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Caption: Workflow for handling 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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